4-Methyl-3-oxopentanenitrile
Overview
Description
4-Methyl-3-oxopentanenitrile , also known by its IUPAC name, is a chemical compound with the molecular formula C6H9NO . It is a colorless liquid with a molecular weight of 111.14 g/mol . This compound is used in various applications, including proteomics research .
Molecular Structure Analysis
The molecular structure of 4-Methyl-3-oxopentanenitrile consists of a pentanenitrile backbone with a methyl group attached at the 4-position . The nitrile functional group (–CN) imparts reactivity and specificity to this compound. The InChI code for this molecule is: 1S/C6H9NO/c1-5(2)6(8)3-4-7/h5H,3H2,1-2H3 .
Scientific Research Applications
4-Methyl-3-oxopentanenitrile: A Comprehensive Analysis
Organic Synthesis: 4-Methyl-3-oxopentanenitrile is utilized in organic synthesis due to its nitrile and ketone functional groups. These groups are reactive and can be involved in various chemical reactions, making it a valuable compound for constructing complex organic molecules.
Drug Development: In the pharmaceutical industry, this compound can serve as a precursor or intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its versatility in chemical reactions aids in the development of new medications.
Material Science: The compound’s unique properties are explored in material science for creating new materials with potential applications in various industries, including electronics and nanotechnology.
Synthesis of Pyrimidine Derivatives: 4-Methyl-3-oxopentanenitrile reacts with thiourea to form pyrimidine derivatives, which are important compounds in medicinal chemistry and have applications in drug design .
Safety and Hazards
properties
IUPAC Name |
4-methyl-3-oxopentanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO/c1-5(2)6(8)3-4-7/h5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKZGTORDNRVMIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80435912 |
Source
|
| Record name | 4-methyl-3-oxopentanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80435912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
29509-06-6 |
Source
|
| Record name | 4-methyl-3-oxopentanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80435912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methyl-3-oxopentanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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